molecular formula C6H7ClO2 B8415208 (-)-6-Chloromethyldihydropyran-2-one

(-)-6-Chloromethyldihydropyran-2-one

Cat. No. B8415208
M. Wt: 146.57 g/mol
InChI Key: QRKXHKVXFCXBIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(-)-6-Chloromethyldihydropyran-2-one is a useful research compound. Its molecular formula is C6H7ClO2 and its molecular weight is 146.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality (-)-6-Chloromethyldihydropyran-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (-)-6-Chloromethyldihydropyran-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(-)-6-Chloromethyldihydropyran-2-one

Molecular Formula

C6H7ClO2

Molecular Weight

146.57 g/mol

IUPAC Name

6-(chloromethyl)-3,4-dihydropyran-2-one

InChI

InChI=1S/C6H7ClO2/c7-4-5-2-1-3-6(8)9-5/h2H,1,3-4H2

InChI Key

QRKXHKVXFCXBIK-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)OC(=C1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 50 mg (0.304 mmol) of (+)-6-chloromethyl-4-hydroxytetrahydropyran-2-one obtained in Example 3, 57.8 mg (0.304 mmol) of p-toluenesulfonic acid and 5 ml of benzene was refluxed for 30 minutes. After completion of the reaction, benzene was distilled off and distilled water were added thereto, and the solution was extracted with dichloromethane, followed by drying over anhydrous magnesium sulfate. After the solvent was distilled off, the resultant residue was subjected to column chromatography (an eluent of hexane:ethyl acetate=4:1), thereby obtaining 35.8 mg (yield 81%) of (-)-6- chloromethyldihydropyran-2-one.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
57.8 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.